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Introduction
ELA-32, also known as Elabela or Toddler, is a recently identified endogenous peptide

hormone that, along with apelin, serves as a ligand for the G-protein coupled receptor APJ. The

ELA-32/APJ signaling axis plays a crucial role in various physiological processes, including

cardiovascular development and function, fluid homeostasis, and energy metabolism. The

production of high-purity, biologically active recombinant human ELA-32 is essential for further

elucidating its physiological functions and for the development of novel therapeutic agents

targeting the apelinergic system.

These application notes provide a comprehensive overview and detailed protocols for the

expression and purification of recombinant human ELA-32. While a specific, publicly available,

step-by-step protocol for untagged human ELA-32 is not readily found in the literature, this

document synthesizes established methodologies for the production of similar recombinant

peptides and fusion proteins in mammalian expression systems.

ELA-32 Signaling Pathway
ELA-32 binding to the APJ receptor initiates a cascade of intracellular signaling events through

two primary pathways: the G-protein-dependent pathway and the β-arrestin-dependent
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pathway. Activation of the G-protein pathway leads to the inhibition of adenylyl cyclase,

resulting in decreased cyclic AMP (cAMP) levels, as well as the activation of phospholipase C,

which triggers calcium mobilization and the activation of the ERK1/2 signaling cascade. The β-

arrestin pathway is also engaged upon receptor activation. Furthermore, ELA-32 signaling has

been shown to activate the PI3K/AKT/mTOR pathway, which is critical for cell survival and

proliferation.
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Gene Synthesis & Cloning

Expression

Purification

Codon-Optimized
ELA-32 Gene Synthesis

Cloning into Mammalian
Expression Vector (e.g., pcDNA3.1)

with N-terminal His-tag

Transformation into
E. coli for Plasmid Amplification

Plasmid Purification

Transient Transfection of
HEK293 or CHO Cells

Suspension Culture in
Serum-Free Medium

Harvest Supernatant
(for secreted protein)

Clarification of Supernatant
(Centrifugation/Filtration)

Affinity Chromatography
(e.g., Ni-NTA for His-tag)

Buffer Exchange/
Dialysis

Polishing Step (Optional)
(e.g., Size Exclusion Chromatography)

Quality Control (SDS-PAGE, Western Blot,
Mass Spectrometry)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10788165?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Recombinant
Human ELA-32 Expression and Purification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10788165#recombinant-human-ela-32-expression-
and-purification-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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